Cas no 119637-66-0 (Metoprolol Fumarate)

• Product Name: Metoprolol Fumarate
• CAS No: 119637-66-0
• MF: C₁₉H₂₉NO₇
• MW: 383.436066389084
• CID: 1211982
• PubChem ID: 86163346
• Update Time: 2025-07-20

Metoprolol Fumarate Chemical and Physical Properties

Names and Identifiers

• 1-(Isopropylamino)-3-[4-(2-methoxyethyl)phenoxy]-2-propanol (2Z)- 2-butenedioate (2:1)
• Metoprolol fumarate [USAN]
• (+-)-1-(Isopropylamino)-3-(p-(2-methoxyethyl)phenoxy)-2-propanol fumarate (2:1) (salt)
• 2-Propanol, 1-(4-(2-methoxyethyl)phenoxy)-3-((1-methylethyl)amino)-, (+-)-, (E)-2-butanedioate (2:1) (salt)
• CGP 2175C
• Lopresor OROS
• UNII-IO1C09Z674
• 2-Propanol, 1-(4-(2-methoxyethyl)phenoxy)-3-((1-methylethyl)amino)-, (- )-, (E)-2-butanedioate (2:1) (salt)
• 1-[4-(2-methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]propan-2-ol (2Z)-but-2-enedioate (2:1) (salt)
• 1-[4-(2-methoxyethyl)phenoxy]-3-[(1-methylethyl)amino]propan-2-
• METOPROLOL FUMARATE (200 MG)
• Metoprolol fumarate
• but-2-enedioic acid; 1-[4-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• But-2-enedioic acid;1-[4-(2-methoxyethyl)phenoxy]-3-(propan-2-ylamino)propan-2-ol
• AKOS028110014
• 119637-66-0
• (2E)-but-2-enedioic acid; 1-[4-(2-methoxyethyl)phenoxy]-3-[(propan-2-yl)amino]propan-2-ol
• Metoprolol Fumarate

• Inchi： 1S/C15H25NO3.C4H4O4/c1-12(2)16-10-14(17)11-19-15-6-4-13(5-7-15)8-9-18-3;5-3(6)1-2-4(7)8/h4-7,12,14,16-17H,8-11H2,1-3H3;1-2H,(H,5,6)(H,7,8)
• InChI Key： VHYHYBWPDPBYTJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)CCOC)CC(CNC(C)C)O.OC(C=CC(=O)O)=O

Computed Properties

• Exact Mass: 650.37800
• Monoisotopic Mass: 383.19440226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 11
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 125

Experimental Properties

• PSA: 176.04000
• LogP: 3.72000

Metoprolol Fumarate Security Information

• Hazardous Material transportation number：NONH for all modes of transport

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Tyrosols and derivatives

Additional information on Metoprolol Fumarate

Comprehensive Overview of Metoprolol Fumarate (CAS No. 119637-66-0): Mechanism, Applications, and Industry Trends

Metoprolol Fumarate (CAS No. 119637-66-0) is a beta-1 selective adrenergic receptor blocker widely recognized for its cardiovascular therapeutic applications. As the fumarate salt of metoprolol, this compound exhibits enhanced stability and bioavailability compared to its free base form. The pharmaceutical industry prioritizes Metoprolol Fumarate for its predictable pharmacokinetics and well-established safety profile, making it a cornerstone in managing hypertension, angina pectoris, and heart failure.

Recent searches on medical databases and AI platforms reveal growing interest in "Metoprolol Fumarate vs succinate" comparisons, reflecting clinician concerns about formulation differences. Studies confirm that the fumarate salt version demonstrates faster absorption rates (T_max 1-2 hours) than extended-release succinate formulations, making it preferable for immediate symptom relief. The compound's cardioselective properties (affinity for β₁-receptors over β₂ at therapeutic doses) remain a key focus area, particularly for patients with concurrent respiratory conditions.

From a chemical perspective, 119637-66-0 represents an optimized salt form with improved solubility (27 mg/mL in water at 25°C) and crystalline structure. Pharmaceutical manufacturers emphasize its processability in tablet formulation, where the fumarate counterion enhances compressibility and flow characteristics. Analytical methods for Metoprolol Fumarate quantification—including HPLC (typically C18 columns with phosphate buffer-acetonitrile mobile phases) and UV detection (272 nm)—are frequently searched topics among quality control professionals.

The global market for Metoprolol Fumarate continues expanding, driven by rising hypertension prevalence (affecting 1.3 billion adults worldwide per WHO data). Formulation scientists are investigating "Metoprolol Fumarate compatibility" with novel excipients to develop fixed-dose combinations, particularly with diuretics like hydrochlorothiazide. Patient forums show increasing queries about "Metoprolol Fumarate weight gain"—a misconception being addressed through educational initiatives explaining the drug's neutral metabolic effects.

Regulatory agencies classify Metoprolol Fumarate as a Biopharmaceutics Classification System (BCS) Class I substance, indicating high permeability and solubility. This status streamlines generic drug approval processes, with the FDA listing over 30 approved Metoprolol Fumarate-containing products. Stability studies confirm the compound's robustness when stored below 30°C in airtight containers, though humidity control remains critical for maintaining tablet disintegration performance.

Emerging research explores Metoprolol Fumarate's potential in migraine prophylaxis (reducing attack frequency by 50% in clinical trials) and anxiety-related tachycardia. The compound's lipophilic nature (log P 1.88) facilitates blood-brain barrier penetration, accounting for these secondary benefits. Pharmacogenomic studies represent another trending topic, with CYP2D6 metabolizer status now recognized as influencing dosage requirements for 119637-66-0 formulations.

Environmental impact assessments of Metoprolol Fumarate reveal complete biodegradability within 28 days under aerobic conditions, addressing concerns about pharmaceutical pollution. The synthesis route—typically involving epichlorohydrin intermediate followed by fumaric acid salt formation—has been optimized to achieve >99.5% purity, with residual solvent levels meeting ICH Q3C guidelines. These advancements support the compound's inclusion on the WHO Essential Medicines List.

Patient education materials emphasize proper Metoprolol Fumarate administration (with meals to reduce bioavailability variability) and contraindications (e.g., acute heart failure with pulmonary edema). Digital health platforms report frequent searches about "Metoprolol Fumarate and exercise," prompting cardiologists to clarify its blunting effect on maximal heart rate—a consideration for athletes requiring dose adjustments during training.

Looking forward, nanotechnology approaches to Metoprolol Fumarate delivery (including polymeric nanoparticles for sustained release) show promise in preclinical models. The compound's cost-effectiveness (average $0.10-$0.50 per daily dose for generics) ensures continued accessibility, particularly in low-income regions battling cardiovascular disease epidemics. Continuous manufacturing techniques for 119637-66-0-based products are gaining traction, reducing production costs by 15-20% while improving batch consistency.